Cas no 1806560-94-0 (Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate
• CAS No: 1806560-94-0
• MF: C₁₅H₁₇F₃O₄
• MW: 318.288295507431
• CID: 4956399
• Update Time: 2025-06-09

Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate

• Inchi： 1S/C15H17F3O4/c1-3-21-13(19)8-5-10-9-11(15(16,17)18)6-7-12(10)14(20)22-4-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： IMWWGVLBPGIEJP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=C(C=1)CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 382
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate

Introduction to Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806560-94-0)

Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806560-94-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group, a trifluoromethyl substituent, and a substituted benzene ring, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate is C₁₅H₁₇F₃O₄, and its molecular weight is approximately 310.3 g/mol. The presence of the trifluoromethyl group (CF₃) imparts significant electronic and steric effects, making this compound highly useful in synthetic chemistry and drug discovery. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule.

In the context of pharmaceutical research, Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond pharmaceutical applications, Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2022 explored the use of this compound as a building block for the creation of polymer-based materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include esterification reactions, coupling reactions, and fluorination steps. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry in 2020 described a novel catalytic system that significantly reduced the use of hazardous reagents and improved the overall efficiency of the synthesis process.

The physical properties of Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate are also noteworthy. It is a colorless to pale yellow liquid at room temperature with a characteristic odor. The compound has a boiling point around 180°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various industrial processes and laboratory applications.

In terms of safety and handling, while Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

The future prospects for Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As synthetic methods become more efficient and cost-effective, it is likely that we will see increased adoption of this compound in both academic research and industrial settings.

In conclusion, Ethyl 2-(3-ethoxy-3-oxopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806560-94-0) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for drug discovery, materials science, and other advanced research areas. As research continues to advance, it is expected that this compound will play an increasingly important role in driving innovation across multiple scientific disciplines.